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Compound of Interest

Compound Name: 3-Methyl-4-methylsulfonylphenol

Cat. No.: B166747 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed experimental protocol for the synthesis of 3-Methyl-4-
methylsulfonylphenol, a valuable intermediate in organic synthesis. The protocol is presented

in a step-by-step manner, suitable for use in a laboratory setting.

Synthesis Overview
The synthesis of 3-Methyl-4-methylsulfonylphenol is achieved through a two-step process.

The first step involves the thiomethylation of m-cresol to yield 3-methyl-4-

(methylsulfanyl)phenol. The subsequent step is the oxidation of the sulfide intermediate to the

desired sulfone product.
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Step 1: Thiomethylation

Step 2: Oxidation

m-Cresol
3-Methyl-4-(methylsulfanyl)phenolReaction

3-Methyl-4-methylsulfonylphenol

Reaction

Dimethyl disulfide,
Sulfuric Acid

Oxone®,
Ethanol/Water

Click to download full resolution via product page

Caption: Two-step synthesis of 3-Methyl-4-methylsulfonylphenol.

Experimental Protocols
Step 1: Synthesis of 3-methyl-4-(methylsulfanyl)phenol
This procedure is adapted from general methods for the thiomethylation of phenols.

Materials:

m-Cresol

Dimethyl disulfide

Concentrated sulfuric acid (95-98%)

Sodium carbonate solution (5% w/v)

Water
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Anhydrous magnesium sulfate

Organic solvent (e.g., dichloromethane or diethyl ether)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, combine m-

cresol and dimethyl disulfide.

Cool the mixture to 10-15°C in an ice bath.

Slowly add concentrated sulfuric acid dropwise to the stirred mixture, maintaining the

temperature between 10-15°C.

After the addition is complete, continue stirring the reaction mixture at this temperature for 5

hours.

Carefully transfer the reaction mixture to a separatory funnel and separate the lower acidic

layer.

Neutralize the organic layer by washing with a 5% sodium carbonate solution.

Wash the organic layer with water until the aqueous layer is neutral.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the organic phase under reduced pressure to remove

the solvent and any unreacted starting materials.

The resulting crude product, 3-methyl-4-(methylsulfanyl)phenol, can be purified further by

vacuum distillation or recrystallization.

Table 1: Physical and Chemical Properties of 3-methyl-4-(methylsulfanyl)phenol
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Property Value

Molecular Formula C₈H₁₀OS

Molar Mass 154.23 g/mol

Appearance Off-white to light beige solid

Melting Point 56-60 °C

Boiling Point 151 °C / 15 mmHg

Step 2: Synthesis of 3-Methyl-4-methylsulfonylphenol
This protocol is adapted from the synthesis of 4-(methylsulfonyl)phenol.[1][2][3]

Materials:

3-methyl-4-(methylsulfanyl)phenol

Oxone® (Potassium peroxymonosulfate)

Ethanol

Water

Ethyl acetate

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate

Procedure:

Dissolve 3-methyl-4-(methylsulfanyl)phenol in a 1:1 mixture of ethanol and water in a round-

bottom flask equipped with a magnetic stirrer.

At room temperature, add Oxone® in portions to the stirred solution.

Stir the reaction mixture at room temperature for 18 hours.
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After the reaction is complete, transfer the mixture to a separatory funnel and partition it

between ethyl acetate and water.

Separate the layers and extract the aqueous layer with ethyl acetate.

Combine the organic layers and wash with brine.

Dry the combined organic layers over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the organic phase under reduced pressure to yield 3-
Methyl-4-methylsulfonylphenol. The product can be further purified by column

chromatography if necessary.

Data Presentation
Table 2: Characterization Data for 3-Methyl-4-methylsulfonylphenol

Property Value

Molecular Formula C₈H₁₀O₃S

Molar Mass 186.23 g/mol [4][5]

Appearance
Tan to pink-brown powder (predicted based on

similar compounds)

Melting Point Not available

Boiling Point Not available

Mass Spectrometry (GC-MS)
Spectral data available on PubChem (CID

167048)[4][5]

Infrared Spectroscopy (FTIR)
Spectral data available on PubChem (CID

167048)[4][5]

¹H NMR & ¹³C NMR
Experimental data not readily available in the

searched literature.

Signaling Pathways and Biological Activity
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Currently, there is no specific information available in the searched literature regarding the

direct involvement of 3-Methyl-4-methylsulfonylphenol in biological signaling pathways or its

specific biological activities. However, related methylsulfonylphenol and phenolic compounds

have been studied for their potential biological activities, including antioxidant and antimicrobial

properties.[6][7][8][9] Further research is required to elucidate the specific biological functions

of 3-Methyl-4-methylsulfonylphenol.

Logical Relationship of Synthesis

Starting Material:
m-Cresol

Thiomethylation
(Addition of -SCH3 group)

Intermediate:
3-Methyl-4-(methylsulfanyl)phenol

Oxidation
(Conversion of sulfide to sulfone)

Final Product:
3-Methyl-4-methylsulfonylphenol
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Caption: Logical flow of the two-step synthesis process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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